![molecular formula C23H20N6O3 B2444576 5-(2,3-dihydro-1H-inden-5-yl)-1-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione CAS No. 1171007-01-4](/img/structure/B2444576.png)
5-(2,3-dihydro-1H-inden-5-yl)-1-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(2,3-dihydro-1H-inden-5-yl)-1-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione is a useful research compound. Its molecular formula is C23H20N6O3 and its molecular weight is 428.452. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Anti-Protozoal Activity
- A study explored the synthesis of novel compounds containing 1,2,4-oxadiazole and 1,2,3-triazole, demonstrating significant anti-protozoal and anti-cancer properties. This research involved the synthesis of oxadiazolyl pyrrolo triazole diones, which are structurally similar to the compound , via a 1,3-dipolar cycloaddition reaction (Dürüst, Karakuş, Kaiser, & Taşdemir, 2012).
Caspase-3 Inhibition for Cancer Research
- Research on isatin 1,2,3-triazoles, which share a structural resemblance to the target compound, indicated their potency as inhibitors against caspase-3, an enzyme significant in apoptosis and cancer research (Jiang & Hansen, 2011).
Antimicrobial Activities
- A study focused on the synthesis of new 1,2,4-triazole derivatives, revealing good to moderate antimicrobial activities against various microorganisms. This indicates the potential of such compounds in developing new antimicrobial agents (Bektaş et al., 2007).
Spectral Characterisation and Synthesis
- Researchers have also investigated the synthesis and spectral characterization of phthalazinone derivatives, including those related to 1,2,4-triazoles. This type of research is crucial in understanding the properties of such compounds for further applications (Mahmoud et al., 2012).
Antitumor Activities
- Certain derivatives of 1,2,4-triazoles, which have structural similarities with the compound , were synthesized and screened for antitumor activities, specifically on colon carcinoma cell lines. This study demonstrates the potential use of such compounds in cancer treatment (Abdelrehim, 2021).
Drug-likeness and In Vitro Microbial Investigation
- A study conducted in silico ADME prediction properties and in vitro antibacterial, antifungal, and antimycobacterial activities of compounds structurally related to the compound of interest. This research contributes to understanding the drug-likeness properties of such compounds (Pandya et al., 2019).
properties
IUPAC Name |
5-(2,3-dihydro-1H-inden-5-yl)-3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N6O3/c1-13-5-2-3-8-17(13)21-24-18(32-26-21)12-28-20-19(25-27-28)22(30)29(23(20)31)16-10-9-14-6-4-7-15(14)11-16/h2-3,5,8-11,19-20H,4,6-7,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFNLXMUMQSKUNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NOC(=N2)CN3C4C(C(=O)N(C4=O)C5=CC6=C(CCC6)C=C5)N=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.